ZINC SULFIDE

• CAS No.: 1314-98-3
• Product Name: ZINC SULFIDE
• Molecular Formula: ZnS; SZn
• Molecular Weight: 97.4 g/mol
• IUPAC Name: sulfanylidenezinc
• Standard InChI: InChI=1S/S.Zn
• Standard InChIKey: WGPCGCOKHWGKJJ-UHFFFAOYSA-N
• Impurities: Sulfides of Pb, Cd, Mn, and Cu are often present. ... Also ... small amounts of As, Sn, Bi, Co, Hg, In, Tl, Ga, Ge, Ag, and Au.
• SMILES: S=[Zn]
• Canonical SMILES: [S-2].[Zn+2]
• Colorform: Exists in two crystalline forms, alpha (wurtzite) and beta (sphalerite); White hexagonal crystals /wurtzite/; Gray-white cubic crystals /sphalerite/; White to grayish-white or yellowish powder colorless cubic crystals
• Density: 4.04 g/cu cm (sphalerite); 4.09 g/cu cm (wurtzite); 4.0 g/cm³
• Melting Point: 1700 °C
• Physical Description: Zinc sulfide appears as a yellowish-white powder in a liquid. Insoluble in water and denser than water. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.; DryPowder; OtherSolid; PelletsLargeCrystals; WHITE-TO-YELLOW CRYSTALS OR POWDER.
• Description: Zinc sulfide appears as a yellowish-white powder in a liquid. Insoluble in water and denser than water. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
• Shelf Life: When containing water, it slowly oxidizes in air to sulfate; Stable if kept dry
• Solubility: Insol in alkalies; sol in dil mineral acids; 0.00069 g/100 cc water at 18 °C (Alpha); 0.00065 g/100 cc water at 18 °C (Beta); Solubility in water: none
• Synonyms: sphalerite; zinc sulfide
• PubChem Compound: 14821
• Last Modified: Nov 11 2021